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Compound of Interest

Compound Name: 2-Chloro-3-oxopentyl acetate

CAS No.: 13051-49-5

Cat. No.: B141957

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-3-oxopentyl acetate, with the Chemical Abstracts Service (CAS) registry number

13051-49-5, is a chlorinated organic compound recognized for its role as a key intermediate in

the synthesis of Vitamin B1 (Thiamine). Its chemical structure incorporates both a ketone and

an acetate functional group, contributing to its reactivity and utility in organic synthesis. This

document provides a comprehensive review of the available technical data on 2-Chloro-3-
oxopentyl acetate, including its chemical properties, synthesis methodologies, and known

applications.

Chemical and Physical Properties
2-Chloro-3-oxopentyl acetate is a liquid at room temperature. Its fundamental properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₁₁ClO₃ [1]

Molecular Weight 178.61 g/mol [1]

CAS Number 13051-49-5 [2]

Boiling Point 233°C [1]

Density 1.141 g/cm³ [1]

InChI

InChI=1S/C7H11ClO3/c1-

5(9)7(8)3-4-11-6(2)10/h7H,3-

4H2,1-2H3

[3]

SMILES CC(=O)C(Cl)CCOC(=O)C [3]

Synthesis of 2-Chloro-3-oxopentyl Acetate
The synthesis of 2-Chloro-3-oxopentyl acetate is most notably documented through a fully

continuous flow process, which offers high efficiency and yield.

Experimental Protocol: Continuous Flow Synthesis
A detailed continuous flow synthesis has been developed, which involves two main chemical

transformations and an inline extraction step, eliminating the need for intermediate purification.

[4] The process starts from acetyl butyrolactone and chlorine gas.[4]

Key steps in the continuous flow synthesis include:

Chlorination: Acetyl butyrolactone is reacted with chlorine gas in a flow reactor. This reaction

is rapid, completing in approximately 30 seconds at room temperature.[4]

Decarboxylation/Acylation: The chlorinated intermediate is then mixed with an acetic acid

solution in a cross-mixer, leading to decarboxylation and acylation to form the final product.

[4]

Inline Extraction: The product stream undergoes an inline extraction to separate the desired

compound.[4]
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This continuous process has been shown to produce 2-Chloro-3-oxopentyl acetate with a

90% isolated yield and 96% purity, with a total residence time of about 32 minutes.[4]

Continuous Flow Synthesis of 2-Chloro-3-oxopentyl Acetate

Step 1: Chlorination Step 2: Decarboxylation & Acylation

Step 3: Purification

Acetyl Butyrolactone
Flow Reactor

(Room Temp, 30s)

Chlorine Gas

Chlorinated Intermediate Cross-Mixer

Acetic Acid Solution

Coiled Reactor Reaction Mixture Inline Extraction
2-Chloro-3-oxopentyl acetate

(90% Yield, 96% Purity)

Click to download full resolution via product page

Caption: Workflow for the continuous flow synthesis of 2-Chloro-3-oxopentyl acetate.

Spectroscopic Data
Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 2-Chloro-3-
oxopentyl acetate is not readily available in the reviewed literature. While predicted data

exists, experimentally obtained and verified spectra are necessary for definitive

characterization.

Biological and Pharmacological Data
The primary documented application of 2-Chloro-3-oxopentyl acetate is as a crucial

intermediate in the industrial synthesis of Vitamin B1.[4] There is a lack of published research

on the intrinsic biological, pharmacological, or toxicological properties of 2-Chloro-3-oxopentyl
acetate itself. Therefore, no signaling pathways involving this compound have been elucidated.

Safety Information
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Based on available safety data sheets, the toxicological properties of 2-Chloro-3-oxopentyl
acetate have not been thoroughly investigated. Standard laboratory safety precautions should

be observed when handling this compound.

Conclusion
2-Chloro-3-oxopentyl acetate is a significant chemical intermediate, particularly in the

production of Vitamin B1. While its synthesis via a continuous flow process is well-documented

and highly efficient, a comprehensive technical profile is hampered by the lack of publicly

available experimental spectroscopic and biological activity data. Further research is required

to fully characterize this compound and explore any potential biological activities beyond its

role as a synthetic precursor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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